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Compound of Interest

Compound Name:
(3-Chloromethyl-phenyl)-acetic

acid

CAS No.: 857165-45-8

Cat. No.: B1589176

Get Quote

Part 1: Executive Summary & Immediate Action
Do not treat this compound solely as a weak organic acid. (3-Chloromethyl-phenyl)-acetic
acid contains a chloromethyl moiety (benzylic halide), making it a potent alkylating agent and a

lachrymator.[1] Improper disposal can result in the alkylation of downstream biological systems

or the formation of toxic vapors in waste streams.

Core Disposal Directive:

Primary Stream: High-Temperature Incineration (Halogenated Organic Waste).

Prohibited: Do NOT pour down the drain. Do NOT mix with strong oxidizers or alkali metals.

Immediate Hazard: Corrosive (Skin Corr. 1B) and Suspected Carcinogen (Mutagenic).

Part 2: Hazard Profiling & Scientific Rationale
To safely handle this compound, one must understand the "Dual-Hazard" mechanism.
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Feature Chemical Moiety Hazard Consequence

Acidity Carboxylic Acid (-COOH)

Corrosive (pH < 2): Causes

immediate tissue damage.[1]

Compatible with organic acid

waste streams.

Alkylation Chloromethyl Group (-CH₂Cl)

Genotoxic & Lachrymatory:

The benzylic carbon is highly

electrophilic.[1] It readily

alkylates DNA (guanine N7

position) and proteins. This

moiety persists even if the acid

is neutralized.

The "Neutralization Fallacy": Many researchers attempt to "neutralize" this waste with Sodium

Hydroxide (NaOH). While this neutralizes the carboxylic acid, it may trigger a rapid, exothermic

hydrolysis of the chloromethyl group, releasing Hydrochloric Acid (HCl) fumes and generating

heat that can pressurize waste containers. Neutralization is NOT a disposal method; it is a

deactivation step only for trace residues.

Part 3: Waste Handling Decision Logic
The following workflow dictates the operational path based on the quantity and state of the

material.
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Waste Generation:
(3-Chloromethyl-phenyl)-acetic acid
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Emergency
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Figure 1: Decision tree for segregating bulk waste versus deactivating trace residues.[1]
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Part 4: Detailed Operational Protocols
Protocol A: Bulk Waste Disposal (Primary Method)
Use this for expired stock, reaction byproducts, or unused solids.[1]

Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid

metal containers due to potential HCl generation attacking the metal.

Segregation:

Class: Halogenated Organic Solvents/Acids.

Do Not Mix With: Strong bases (exothermic polymerization risk), oxidizers (peroxides,

nitrates), or non-halogenated solvents (increases incineration cost).

Labeling:

Chemical Name: (3-Chloromethyl-phenyl)-acetic acid.[1][2][3]

Hazards: Corrosive, Toxic, Lachrymator.

Waste Code (USA): See Part 5.

Protocol B: Deactivation of Trace Residues (Glassware Cleaning)
Use this ONLY for cleaning spatulas, flasks, and syringes. Do NOT use for bulk waste.

Theory: We use a nucleophile (Thiosulfate) to displace the chloride under controlled conditions,

rendering the alkylating moiety inert before washing.

Reagents:

Solution A: Sodium Thiosulfate (10% w/v in water).

Solution B: Dilute Ammonia (5%).

Step-by-Step:

PPE: Wear double nitrile gloves, safety goggles, and work inside a fume hood.
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Soak: Immerse contaminated glassware in Solution A for 24 hours. The thiosulfate ion (

) acts as a soft nucleophile, attacking the chloromethyl group to form a non-volatile Bunte
salt.

Rinse: After 24 hours, rinse the glassware with Solution B (Ammonia) to neutralize any

residual acid.

Final Wash: Wash glassware with standard detergent and water.

Disposal of Deactivation Fluid: The spent thiosulfate solution should be collected and tagged

as "Deactivated Halogenated Waste" for pickup. Do not pour down the drain.

Protocol C: Spill Response
Evacuate: If the spill is outside a hood and vapors are detected (sharp, acrid odor), evacuate

the lab immediately.

PPE: Full face shield, double gloves, lab coat.

Absorb: Cover the liquid with dry sand, vermiculite, or a commercial "Acid/Solvent" spill kit.

Critical: Do NOT use paper towels or sawdust. The reaction with cellulose can be

exothermic and potentially ignitable.

Collect: Scoop absorbed material into a wide-mouth HDPE jar. Label as "Hazardous Waste:

Debris containing (3-Chloromethyl-phenyl)-acetic acid."[1]

Part 5: Regulatory Classification
Proper coding ensures the waste management facility incinerates the material at the correct

temperature (typically >1100°C) to prevent the formation of dioxins.
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Region Classification Code/Description

USA (RCRA) Characteristic Waste

D002 (Corrosive) is the

primary characteristic if pH < 2.

[1] D003 (Reactive) may apply

if the specific derivative is

unstable. Note: While not a P-

or U-listed waste specifically, it

must be treated as Hazardous

Waste due to toxicity.

USA (DOT) Transport

UN 3261 (Corrosive solid,

acidic, organic, n.o.s.) or UN

3265 (Corrosive liquid, acidic,

organic, n.o.s.).[1]

EU (EWC) European Waste Code

16 05 06* (Laboratory

chemicals, consisting of or

containing hazardous

substances, including mixtures

of laboratory chemicals).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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